Cas no 781569-69-5 (2,5-Pyrrolidinedione,3-[[(phenylmethyl)amino]methyl]-)

• Product Name: 2,5-Pyrrolidinedione,3-[[(phenylmethyl)amino]methyl]-
• CAS No: 781569-69-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 553846
• PubChem ID: 13126053
• Update Time: 2025-04-19

2,5-Pyrrolidinedione,3-[[(phenylmethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-[[(phenylmethyl)amino]methyl]-
• 2,5-Pyrrolidinedione, 3-[[(phenylmethyl)amino]methyl]- (9CI)
• 2,5-Pyrrolidinedione,3-[[(phenylmethyl)amino]methyl]-(9ci)
• 781569-69-5

• Inchi： 1S/C12H14N2O2/c15-11-6-10(12(16)14-11)8-13-7-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2,(H,14,15,16)
• InChI Key： VQVIQDZVJJYTRD-UHFFFAOYSA-N
• SMILES： O=C1C(CNCC2C=CC=CC=2)CC(N1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2Ų